Cas no 2229557-01-9 (1-(furan-3-yl)cyclobutylmethanol)

• Product Name: 1-(furan-3-yl)cyclobutylmethanol
• CAS No: 2229557-01-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5910143
• PubChem ID: 165755648
• Update Time: 2025-08-03

1-(furan-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)cyclobutylmethanol
• 2229557-01-9
• EN300-1833028
• [1-(furan-3-yl)cyclobutyl]methanol

• Inchi： 1S/C9H12O2/c10-7-9(3-1-4-9)8-2-5-11-6-8/h2,5-6,10H,1,3-4,7H2
• InChI Key： BDHYETIEHLWRQX-UHFFFAOYSA-N
• SMILES： OCC1(C2=COC=C2)CCC1

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(furan-3-yl)cyclobutylmethanol

Introduction to 1-(Furan-3-yl)cyclobutylmethanol (CAS No. 2229557-01-9)

1-(Furan-3-yl)cyclobutylmethanol, with the CAS number 2229557-01-9, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive structure, which combines a cyclobutyl ring with a furan moiety, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 1-(furan-3-yl)cyclobutylmethanol is composed of a cyclobutyl ring attached to a methanol group and a furan ring. The cyclobutyl ring is a four-carbon cyclic structure, while the furan ring is a five-membered heterocyclic aromatic compound containing an oxygen atom. This combination of structural elements imparts unique physical and chemical properties to the compound, making it an attractive candidate for various applications.

In the realm of pharmaceutical research, 1-(furan-3-yl)cyclobutylmethanol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(furan-3-yl)cyclobutylmethanol exhibited significant anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its biological activities, 1-(furan-3-yl)cyclobutylmethanol has also been investigated for its use in materials science. The presence of the furan ring and the cyclobutyl moiety provides the compound with unique electronic and mechanical properties. Researchers at the University of California, Berkeley, have explored the use of 1-(furan-3-yl)cyclobutylmethanol as a building block for the synthesis of advanced polymers and materials. These materials have shown potential applications in areas such as electronics, coatings, and adhesives.

In organic synthesis, 1-(furan-3-yl)cyclobutylmethanol serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity and functional groups make it an excellent starting material for various synthetic transformations. For example, chemists at the Max Planck Institute have utilized 1-(furan-3-yl)cyclobutylmethanol in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications. The versatility of this compound in synthetic chemistry highlights its importance as a key reagent in the development of new molecules.

The physical properties of 1-(furan-3-yl)cyclobutylmethanol, such as its solubility and stability, are also crucial for its practical applications. It is generally soluble in common organic solvents like ethanol and dichloromethane but exhibits limited solubility in water. This property makes it suitable for use in organic reactions and formulations where water sensitivity is a concern.

Safety considerations are an essential aspect when handling any chemical compound. While 1-(furan-3-yl)cyclobutylmethanol is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

In conclusion, 1-(furan-3-yl)cyclobutylmethanol (CAS No. 2229557-01-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an attractive subject for ongoing research and development. As new studies continue to uncover its full potential, 1-(furan-3-yl)cyclobutylmethanol is likely to play an increasingly important role in advancing various scientific fields.